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Compound of Interest

Compound Name: 1-Docosene

Cat. No.: B072489 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the handling and disposal of 1-Docosene, fostering a culture of

safety and building trust in laboratory operations.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Docosene is the first step toward safe

handling.

Property Value Source

Molecular Formula C₂₂H₄₄ [1][2]

Molecular Weight ~308.6 g/mol [1][2][3]

Appearance Liquid [2]

Boiling Point ~370 °C [1]

Melting Point ~-30 °C [1]

Solubility Insoluble in water [1]

Density ~0.8 g/cm³ [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
1-Docosene is classified as an aspiration hazard and may cause skin and eye irritation.[2][4][5]

Adherence to proper PPE protocols is mandatory to ensure personal safety.

Hazard GHS Classification Recommended PPE

Aspiration Hazard
H304: May be fatal if

swallowed and enters airways

Face shield, Safety glasses

with side shields or goggles

Skin Irritation
H315: Causes skin irritation

(potential)

Appropriate chemical resistant

gloves, Impervious protective

clothing

Eye Irritation
H319: Causes serious eye

irritation (potential)

Safety glasses with side

shields or goggles, Face shield

Inhalation

No adverse effects expected,

but ensure adequate

ventilation

In case of insufficient

ventilation, wear suitable

respiratory equipment

Note: No occupational exposure limits have been noted for 1-Docosene.[4][5] However, it is

crucial to maintain airborne levels to an acceptable level through engineering controls like local

exhaust ventilation.[4]

Experimental Protocol: Standard Handling and
Storage
Objective: To safely handle and store 1-Docosene to prevent exposure and maintain chemical

integrity.

Materials:

1-Docosene

Appropriate chemical resistant gloves
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Safety glasses with side shields or goggles

Face shield

Impervious protective clothing

Ventilated chemical fume hood

Tightly sealed, compatible storage containers

Procedure:

Preparation: Before handling, ensure that the work area is clean and that a chemical fume

hood with good general ventilation (typically 10 air changes per hour) is operational.[4] Don

all required PPE, including chemical-resistant gloves, safety glasses, and a lab coat. A face

shield is also recommended.[4]

Handling:

Conduct all transfers and manipulations of 1-Docosene within the chemical fume hood to

minimize inhalation exposure.

Avoid contact with skin and eyes.[5] In case of accidental contact, follow the first-aid

measures outlined below.

Observe good industrial hygiene practices.[4] Wash hands thoroughly after handling and

before eating, drinking, or smoking.[4]

Storage:

Store 1-Docosene in its original, tightly closed container.[4][5]

Store in a locked, cool, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4][5]

First-Aid Measures
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Exposure Route Procedure

Ingestion
If swallowed, immediately call a poison center or

doctor. Do NOT induce vomiting.[4][5]

Skin Contact
Wash off with soap and water. Get medical

attention if irritation develops and persists.[4]

Eye Contact
Rinse with water. Get medical attention if

irritation develops and persists.[4]

Inhalation
Move to fresh air. Call a physician if symptoms

develop or persist.[4]

Spill and Disposal Plan
Proper containment and disposal of 1-Docosene are critical to prevent environmental

contamination and ensure a safe laboratory environment.

Spill Response Workflow
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1-Docosene Spill Occurs

Evacuate unnecessary personnel.
Keep people away and upwind.

Wear appropriate PPE:
- Chemical resistant gloves
- Safety glasses/goggles

- Protective clothing
- Respiratory protection (if ventilation is inadequate)

Ensure adequate ventilation.

Stop the flow of material if without risk.
Contain the spill.

Absorb with inert material
(e.g., sand, universal binders).

Collect and place in a sealed,
appropriate container for disposal.

Flush the area with water.

Dispose of contents/container in accordance
with local/regional/national/international regulations.

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Docosene spill.
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Disposal:

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[4]

Empty containers may retain product residues and should be handled by an approved waste

disposal site for recycling or disposal.[4]

The waste code should be assigned in discussion between the user, the producer, and the

waste disposal company.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

